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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing

Fibroblast Activation Protein Inhibitor (FAPI)-PET/CT imaging.

Frequently Asked Questions (FAQs)
Q1: What is the optimal uptake time for FAPI-PET/CT imaging?

A1: The optimal uptake time for FAPI-PET/CT can vary depending on the specific FAPI tracer

being used. For Gallium-68 (⁶⁸Ga)-labeled FAPI tracers, an uptake time of 20 to 60 minutes is

generally recommended.[1] Some studies suggest that imaging can be performed as early as

10 minutes post-injection with high reliability for certain tracers like ⁶⁸Ga-FAPI-46.[2] For

Fluorine-18 (¹⁸F)-labeled FAPI tracers, such as ¹⁸F-FAPI-74, a longer uptake time of 30 to 90

minutes is often recommended to achieve optimal tumor-to-background ratios.[1][3] One study

determined the optimal acquisition time for [¹⁸F]FAPI-42 to be 1 hour post-injection.[4]

Q2: What is the recommended injected activity for FAPI-PET/CT?

A2: The recommended injected activity depends on the radiolabel (⁶⁸Ga or ¹⁸F) and the

sensitivity of the PET scanner. For ⁶⁸Ga-labeled FAPI tracers, a typical administered activity

ranges from 175-275 MBq or 3-4 MBq/kg.[1] For ¹⁸F-based FAPI radiopharmaceuticals, the

administered activity is generally higher, in the range of 185-300 MBq.[1][3] For total-body PET

scanners, the injected activity can be substantially reduced by a factor of 2 to 4.[1][3]

Q3: Is special patient preparation, such as fasting, required for FAPI-PET/CT?
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A3: No, unlike ¹⁸F-FDG PET/CT, FAPI-PET/CT does not require patient fasting or specific

dietary preparations.[5] This is a significant advantage as FAPI tracer uptake is independent of

blood glucose levels.[6] Patients should be well-hydrated and are typically instructed to void

immediately before the scan to minimize artifacts from bladder activity.[1][3][7]

Q4: What are the common sources of false-positive FAPI uptake?

A4: Non-tumor-specific uptake of FAPI tracers can occur in various physiological and benign

pathological conditions, leading to potential false positives. Common sources include:

Degenerative lesions: Joints and vertebral bones often show FAPI uptake.[6][8]

Inflammatory and fibrotic processes: Conditions involving active tissue remodeling, such as

wound healing, scarring, pancreatitis, and inflammatory arthritis, can lead to increased FAPI

uptake.[9][10][11]

Physiological uptake: Normal physiological uptake can be observed in the uterus, salivary

glands, pancreas, and breasts.[1][9][11]

Atherosclerosis: FAPI tracers can accumulate in atherosclerotic plaques.[11][12]
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Issue Potential Cause(s) Recommended Action(s)

High Background Signal Suboptimal uptake time.

Ensure the uptake time aligns

with the specific FAPI tracer

used (see FAQ 1). For ⁶⁸Ga-

FAPI, consider imaging

between 20-60 minutes.[1] For

¹⁸F-FAPI, consider 30-90

minutes.[1][3]

Poor radiotracer clearance.

Ensure the patient is well-

hydrated to promote renal

clearance of the tracer.[7]

Image Artifacts Patient motion during the scan.

Immobilize the patient as much

as possible. Consider motion

correction techniques if

available on the scanner.[13]

Metal implants.

Metal artifacts from implants

can cause attenuation

correction errors. If possible,

use iterative reconstruction

algorithms that are less

susceptible to these artifacts.

Contrast media from a recent

diagnostic CT.

If a contrast-enhanced CT is

necessary, it is recommended

to perform the low-dose, non-

contrast CT for PET

attenuation correction first,

followed by the diagnostic CT

after the PET acquisition.[14]

Low Tumor-to-Background

Ratio
Suboptimal uptake time.

Dynamic imaging or dual-time-

point imaging (e.g., at 1 and 3

hours post-injection) may help

differentiate malignant lesions

from inflammatory or fibrotic

changes.[1][3]
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Tracer characteristics.

Different FAPI tracers have

varying tumor retention times.

For example, FAPI-04 has a

faster washout from tumors

compared to some newer

generation FAPIs.[15] Select a

tracer with optimal kinetics for

the specific research question.

Unexpected FAPI-Avid Foci
Physiological uptake or benign

pathology.

Carefully correlate PET

findings with anatomical

information from the CT scan.

Be aware of common sites of

non-oncologic FAPI uptake

(see FAQ 4).[6][8][9]

IgG4-related disease or other

inflammatory conditions.

FAPI PET can show uptake in

inflammatory lesions.[11][16]

Clinical correlation is crucial for

accurate interpretation.

Quantitative Data Summary
Table 1: Recommended Injected Activities and Uptake Times for FAPI-PET/CT

Radiotracer Type
Recommended Injected
Activity

Recommended Uptake
Time

⁶⁸Ga-labeled FAPI 175-275 MBq (3-4 MBq/kg)[1] 20 - 60 minutes[1][3]

¹⁸F-labeled FAPI 185-300 MBq[1][3] 30 - 90 minutes[1][3]

Table 2: Common PET/CT Acquisition Parameters

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6785792/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9157730/
https://www.mdpi.com/2075-4418/13/12/2018
https://pmc.ncbi.nlm.nih.gov/articles/PMC9975522/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.989595/full
https://iris.unisr.it/retrieve/06b3cad7-473b-4ad3-a968-cf25ae81e34a/Sollini2021_Article_State-of-the-artOfFAPI-PETImag.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11705787/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11705787/
https://jnm.snmjournals.org/content/early/2024/11/21/jnumed.124.269002
https://pmc.ncbi.nlm.nih.gov/articles/PMC11705787/
https://jnm.snmjournals.org/content/early/2024/11/21/jnumed.124.269002
https://pmc.ncbi.nlm.nih.gov/articles/PMC11705787/
https://jnm.snmjournals.org/content/early/2024/11/21/jnumed.124.269002
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Value

PET Acquisition Mode 3D[7]

Time per Bed Position 1 - 4 minutes[1]

Reconstruction Algorithm
Ordered-Subset Expectation Maximization

(OSEM)[5]

CT for Attenuation Correction Low-dose (e.g., 30 mAs, 120 keV)[6]

Experimental Protocols
Standard FAPI-PET/CT Imaging Protocol

Patient Preparation:

No fasting is required.[5]

Ensure the patient is well-hydrated.

Have the patient void immediately before the scan.[1][3]

Radiotracer Administration:

Administer the appropriate activity of the selected FAPI radiotracer intravenously (see

Table 1).

Uptake Phase:

Allow for the recommended uptake period based on the radiotracer being used (see Table

1). The patient should rest comfortably during this time.

Image Acquisition:

Position the patient on the scanner bed.

Perform a low-dose CT scan for attenuation correction and anatomical localization.
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Acquire the PET scan, typically from the base of the skull to the mid-thigh.

Image Reconstruction:

Reconstruct the PET data using an iterative algorithm such as OSEM, applying corrections

for attenuation, scatter, and randoms.[5]

Visualizations
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FAPI-PET/CT Experimental Workflow

Patient Preparation

Imaging Procedure

Data Processing

No Fasting Required

Ensure Good Hydration

Void Prior to Scan

IV Injection of FAPI Tracer

Proceed to Imaging

Uptake Phase (e.g., 20-90 min)

Low-Dose CT Scan

PET Scan Acquisition

Image Reconstruction (OSEM)

Raw Data

Attenuation & Scatter Correction

Image Analysis & Interpretation
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Troubleshooting High Background Signal

High Background Signal Observed

Was the uptake time appropriate for the tracer?

Was the patient adequately hydrated?

Yes

Adjust uptake time for future scans according to guidelines.

No

Yes No

Emphasize hydration in patient instructions.

No

Consider other factors (e.g., tracer quality, patient physiology)

Yes

Yes No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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